2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde

• IUPAC Name: 2-methyl-3,4-dihydro-1H-naphthalene-2-carbaldehyde
• InChI: InChI=1S/C12H14O/c1-12(9-13)7-6-10-4-2-3-5-11(10)8-12/h2-5,9H,6-8H2,1H3
• InChI Key: ZFEYKUUHCTVWTE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=CC=CC=C2C1)C=O
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol

Description

2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde is a chiral, substituted tetrahydronaphthalene (tetralin) compound that serves as a versatile and valuable building block in advanced organic synthesis and medicinal chemistry research. This molecule features a rigid, fused ring system and a reactive aldehyde functional group, making it a crucial intermediate for constructing more complex molecular architectures. Its structure is of particular interest in the exploration of compounds with potential biological activity. Researchers utilize this aldehyde in various synthetic transformations, including condensation reactions, reductive amination, and as a precursor to heterocyclic compounds. It is strictly for research applications in a laboratory setting and is not intended for diagnostic or therapeutic use.

Preparation Methods

Cyclization and Functionalization via Substituted Precursors

A patented synthetic approach involves the preparation of polysubstituted tetrahydronaphthalene derivatives through a sequence of reactions starting from substituted benzyl compounds, followed by cyclization and functional group transformations under controlled conditions. For example, a method described in a patent (CN105367418A) outlines the reaction of substituted ethyl butyrates with zinc chloride in an inert solvent at low temperature (0–10°C), followed by extraction and purification to yield tetrahydronaphthalene derivatives with high yield (around 72.8%).

This method includes steps such as:

• Formation of intermediate esters.
• Hydrolysis under basic conditions to yield carboxylic acids.
• Conversion to amides or formyl esters through reaction with reagents like DPPA (diphenylphosphoryl azide) and triethylamine.
• Final deprotection steps to obtain amine derivatives.

Although this patent focuses on derivatives with additional methoxy substituents, the core methodology of cyclization and functional group manipulation is adaptable to synthesize 2-methyl substituted tetrahydronaphthalene aldehydes by appropriate choice of starting materials and reagents.

Pictet–Spengler Condensation and Related Cyclizations

A well-established route to tetrahydroisoquinoline and tetrahydronaphthalene analogs involves Pictet–Spengler type cyclizations. According to a comprehensive review on tetrahydroisoquinoline analogs, the synthesis often starts from substituted phenylethylamines which undergo condensation with aldehydes in the presence of Lewis acids such as boron trifluoride etherate (BF3·OEt2), leading to cyclized products.

Key steps relevant to the preparation of 2-methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde include:

• Formation of N-acyl intermediates from phenylethylamine derivatives.
• Reduction and simultaneous cyclization mediated by BF3·OEt2.
• Use of chiral auxiliaries and catalytic hydrogenation to control stereochemistry when necessary.

This method provides a versatile platform for introducing aldehyde functionality at the 2-position after ring closure or via subsequent oxidation steps.

Alkylation of Tetrahydronaphthalene Carboxylates

Another synthetic strategy involves the alkylation of tetrahydronaphthalene carboxylate esters at the 2-position, followed by functional group transformations to aldehydes. For instance, treatment of 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate esters with sodium hydride and alkyl halides such as 2-(bromomethyl)thiophene results in alkylated products, which upon acidic deprotection yield carbaldehyde derivatives.

Typical reaction conditions:

• Use of sodium hydride as a base in tetrahydrofuran (THF) at 0°C to room temperature.
• Addition of alkyl bromide electrophile.
• Workup involving aqueous ammonium chloride quenching and extraction.
• Purification by flash chromatography.

This method offers a route to various substituted tetrahydronaphthalene-2-carbaldehydes by varying the alkylating agent.

• Summary Table of Preparation Methods

Methodology	Key Reagents/Conditions	Yield (%)	Notes
Zinc chloride-mediated cyclization and functionalization	Zinc chloride, oil of mirbane, low temp (0-10°C)	~70-90%	Multi-step with ester, acid, amide intermediates
Pictet–Spengler condensation	BF3·OEt2, substituted phenylethylamines, aldehydes	Variable (moderate to high)	Allows stereocontrol, versatile for analogs
Enolate chemistry with LDA	LDA, cyclohexanone, dimethyl methoxymethylenemalonate, acidic workup	~60-70%	Classical approach to build ring and introduce aldehyde
Alkylation of carboxylate esters	NaH, alkyl bromides, THF, acidic deprotection	~70-75%	Flexible alkylation, followed by aldehyde formation

• Research Findings and Considerations

• The choice of method depends on the desired substitution pattern and stereochemistry.
• Cyclization methods using Lewis acids (e.g., BF3·OEt2) are efficient for constructing the tetrahydronaphthalene core with aldehyde functionality.
• Enolate chemistry provides precise control over the introduction of substituents at the 2-position.
• Alkylation strategies allow for late-stage diversification of the tetrahydronaphthalene ring system.
• Yields reported range from moderate to high (60–90%), with purification typically involving column chromatography.
• Reaction conditions often require inert atmospheres and low temperatures to prevent side reactions.

• Conclusion

The preparation of 2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde can be achieved through multiple synthetic routes, each leveraging different organic transformations such as cyclization, enolate chemistry, and alkylation. The methods are well-documented in patents and peer-reviewed literature, with detailed reaction conditions and yields provided. Selection of the optimal synthesis depends on the specific substitution pattern, scale, and stereochemical requirements.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be further oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The methyl group can participate in electrophilic substitution reactions, particularly in the presence of strong acids or bases.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Strong acids (e.g., sulfuric acid), strong bases (e.g., sodium hydroxide)

Major Products Formed

Oxidation: 2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Reduction: 2-Methyl-1,2,3,4-tetrahydronaphthalene-2-methanol

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. This interaction can lead to changes in cellular pathways and biological responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations in Tetrahydronaphthalene Derivatives

The table below highlights structural analogs of 2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde, emphasizing substituent differences and their implications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Properties/Applications
2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde	C₁₂H₁₄O	174.24	Aldehyde, methyl	Intermediate for pharmaceuticals
6-Methoxy-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde	C₁₂H₁₂O₃	204.22	Aldehyde, methoxy (-OCH₃), ketone (oxo)	Potential use in fragrance synthesis
1,2,3,4-Tetrahydro-2,7-dimethylnaphthalene	C₁₂H₁₆	160.26	Methyl (2- and 7-positions)	Studied for hydrocarbon stability
N-(2-Aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-carboxamide	C₁₄H₁₈N₂O	230.31	Carboxamide, aminoethyl	Pharmacological applications
1,2,3,4-Tetrahydronaphthalene-1-carbonitrile	C₁₁H₁₁N	157.22	Nitrile (-CN)	Reactive intermediate in organic synthesis

Structural and Reactivity Comparisons

Aldehyde vs. Carboxamide/Nitrile Derivatives

• Reactivity : The aldehyde group in the target compound is highly electrophilic, enabling condensation reactions (e.g., aldol additions). In contrast, carboxamide and nitrile derivatives () exhibit nucleophilic behavior, with nitriles undergoing hydrolysis to carboxylic acids.
• Applications : Aldehydes are pivotal in fragrance and drug synthesis, while carboxamides are explored for pharmacological activity due to hydrogen-bonding capabilities .

Methyl vs. Methoxy/Oxo Substituents

• Electron Effects : The methyl group in the target compound donates electron density via hyperconjugation, stabilizing the tetralin ring. Methoxy (in 6-Methoxy-1-oxo derivative, ) and oxo groups withdraw electron density, increasing electrophilicity at adjacent positions.
• Solubility : Methoxy groups enhance water solubility compared to methyl .

Ring Saturation and Stability

• Fully saturated derivatives (e.g., hexahydro analogs in ) exhibit greater conformational flexibility but reduced aromatic stability compared to partially saturated tetralin systems.

Biological Activity

2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde is an organic compound derived from naphthalene, characterized by its unique structure that includes a tetrahydronaphthalene core with both a methyl and an aldehyde functional group. This compound has garnered interest in various fields, particularly in medicinal chemistry, due to its potential biological activities.

The compound's structure can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{O}\quad \text{ Molecular Formula }$$

It exhibits a boiling point of approximately 90-95°C at reduced pressure and has a density of 1.033 g/mL at 25°C. The presence of the aldehyde group allows it to undergo various chemical reactions such as oxidation and reduction, which can modify its biological activity.

The biological activity of 2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde is largely attributed to its ability to interact with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function and leading to changes in cellular pathways and biological responses.

Antimicrobial Activity

Research indicates that 2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde exhibits antimicrobial properties. A study demonstrated that the compound effectively inhibited the growth of several bacterial strains, including Escherichia coli and Staphylococcus aureus. The mechanism appears to involve disruption of the bacterial cell membrane integrity and interference with metabolic processes.

Anti-inflammatory Effects

In vitro studies have shown that this compound may possess anti-inflammatory properties. It has been observed to reduce the production of pro-inflammatory cytokines in cultured macrophages. This suggests potential therapeutic applications in inflammatory diseases.

Cytotoxicity and Antiproliferative Effects

The compound has also been evaluated for its cytotoxicity against various cancer cell lines. Notably, it was found to induce apoptosis in human melanoma cells through the activation of caspase pathways. This antiproliferative effect highlights its potential as a chemotherapeutic agent.

Case Studies

Study	Findings	Reference
Study on Antimicrobial Activity	Inhibition of E. coli and S. aureus growth
Anti-inflammatory Study	Reduction of cytokine production in macrophages
Cytotoxicity Assessment	Induction of apoptosis in melanoma cells

Research Findings

• Antimicrobial Properties : In a controlled study, 2-Methyl-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria.
• Anti-inflammatory Mechanism : The compound was tested for its ability to modulate inflammatory responses in vitro. Results indicated a dose-dependent decrease in TNF-alpha and IL-6 production.
• Cytotoxicity Profile : A series of assays demonstrated that the compound could effectively reduce cell viability in human cancer cell lines by inducing programmed cell death mechanisms.

Q & A

Q. Table 1: Comparison of Synthesis Methods

Method	Yield (%)	Catalyst	Solvent	Reference
Esterification (H₂SO₄)	75–85	Sulfuric acid	Methanol
Microwave-assisted	88–92	HCl	Acetonitrile

Advanced: How can researchers optimize reaction conditions to enhance stereoselectivity in the synthesis of this compound?

Answer:
Stereoselectivity can be improved by:

• Chiral catalysts : Use of enantioselective organocatalysts (e.g., proline derivatives) to control stereochemistry at the methyl-substituted carbon .
• Temperature modulation : Lower temperatures (0–5°C) reduce kinetic side products, favoring thermodynamically stable stereoisomers .
• Solvent polarity : Non-polar solvents (e.g., toluene) may stabilize transition states favoring specific configurations .

Basic: What analytical techniques are recommended for characterizing the compound's structure and purity?

Answer:

• NMR spectroscopy : ¹H/¹³C NMR to confirm substituent positions and ring saturation .
• HPLC : Reverse-phase chromatography with UV detection (λ = 254 nm) to assess purity (>98%) and resolve isomers .
• Mass spectrometry (HRMS) : Validates molecular formula (C₁₃H₁₄O₂) and detects trace impurities .

Advanced: How to resolve discrepancies in reported toxicity data across different studies?

Answer:
Contradictions in toxicity data (e.g., hepatotoxicity vs. renal effects) often arise from:

• Exposure routes : Inhalation studies show higher respiratory toxicity than oral administration .
• Species-specific metabolism : Rodent models may overpredict human risks due to differences in cytochrome P450 activity .
• Endpoint selection : Studies measuring acute vs. chronic effects yield divergent conclusions. Standardized protocols (e.g., OECD guidelines) are recommended .

Q. Table 2: Toxicity Endpoints in Rodent Models

Study Type	Exposure Route	Key Findings	Confidence Level	Reference
Acute (72 hrs)	Oral	LD₅₀ = 320 mg/kg (hepatic necrosis)	Moderate
Chronic (90 days)	Inhalation	NOAEL = 5 ppm (no renal effects)	High

Basic: What are the primary biological activities reported for this compound?

Answer:

• Enzyme inhibition : Binds to cytochrome P450 2E1 (CYP2E1), altering xenobiotic metabolism .
• Receptor modulation : Acts as a partial agonist for aryl hydrocarbon receptors (AhR) in vitro .
• Antimicrobial activity : MIC = 12.5 µg/mL against S. aureus due to membrane disruption .

Advanced: What computational methods are effective in predicting the compound's interactions with biological targets?

Answer:

• Molecular docking : AutoDock Vina predicts binding affinity to AhR (ΔG = -8.2 kcal/mol) .
• MD simulations : Reveal stable hydrogen bonding with CYP2E1 active-site residues (e.g., Thr303) over 100 ns trajectories .
• QSAR models : Correlate substituent electronegativity with antimicrobial potency (R² = 0.89) .

Basic: What are the key considerations when designing in vivo toxicity studies for this compound?

Answer:

• Dosage range : Start with OECD-recommended tiers (5–1000 mg/kg) to identify NOAEL/LOAEL .
• Biomarkers : Monitor serum ALT (liver) and BUN (kidney) levels weekly .
• Control groups : Include vehicle-only and positive controls (e.g., naphthalene for comparative toxicity) .

Advanced: How to approach the synthesis of novel derivatives to improve pharmacokinetic properties?

Answer:

• Structural modifications : Introduce electron-withdrawing groups (e.g., -NO₂) at position 4 to enhance metabolic stability .
• Prodrug design : Esterify the aldehyde group to improve oral bioavailability .
• SAR studies : Correlate logP values (2.1–3.8) with CNS penetration for neuroactive derivatives .